Cas no 15563-48-1 (Benzenecarbothioamide, N,N-dimethyl-4-nitro-)
15563-48-1 structure
Product Name:Benzenecarbothioamide, N,N-dimethyl-4-nitro-
CAS No:15563-48-1
MF:C9H10N2O2S
MW:210.252900600433
CID:1330723
PubChem ID:12617750
Update Time:2025-04-20
Benzenecarbothioamide, N,N-dimethyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioamide, N,N-dimethyl-4-nitro-
- N,N-dimethyl-4-nitrobenzenecarbothioamide
- 15563-48-1
- N,N-Dimethyl-4-nitrobenzene-1-carbothioamide
- AKOS000347677
- N,N-dimethyl-p-nitrothiobenzamide
- DTXSID40504512
-
- Inchi: 1S/C9H10N2O2S/c1-10(2)9(14)7-3-5-8(6-4-7)11(12)13/h3-6H,1-2H3
- InChI Key: LTQRDDGZMJOSMC-UHFFFAOYSA-N
- SMILES: S=C(C1C=CC(=CC=1)[N+](=O)[O-])N(C)C
Computed Properties
- Exact Mass: 210.04629874g/mol
- Monoisotopic Mass: 210.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 81.2Ų
Benzenecarbothioamide, N,N-dimethyl-4-nitro- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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